Cas no 66788-83-8 (1,3-Isobenzofurandione, 5-(5-phenyl-2-oxazolyl)-)

• Product Name: 1,3-Isobenzofurandione, 5-(5-phenyl-2-oxazolyl)-
• CAS No: 66788-83-8
• MF: C₁₇H₉NO₄
• MW: 291.257664442062
• CID: 395773
• PubChem ID: 12487191
• Update Time: 2025-04-19

1,3-Isobenzofurandione, 5-(5-phenyl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 5-(5-phenyl-2-oxazolyl)-
• 5-(5-phenyl-1,3-oxazol-2-yl)-2-benzofuran-1,3-dione
• SCHEMBL4879332
• 5-(5-phenyloxazol-2-yl)isobenzofuran-1,3-dione
• 4-(5-phenyl-2-oxazolyl)phthalic anhydride
• DTXSID60500071
• 66788-83-8

• Inchi： 1S/C17H9NO4/c19-16-12-7-6-11(8-13(12)17(20)22-16)15-18-9-14(21-15)10-4-2-1-3-5-10/h1-9H
• InChI Key： NIXMLSZRKFOVNV-UHFFFAOYSA-N
• SMILES： O1C(=CN=C1C1C=CC2C(=O)OC(C=2C=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 291.05317
• Monoisotopic Mass: 291.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.4